Cas no 1891175-94-2 (7-(morpholin-2-yl)quinoline)

• Product Name: 7-(morpholin-2-yl)quinoline
• CAS No: 1891175-94-2
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6454419
• PubChem ID: 117305641
• Update Time: 2025-10-28

7-(morpholin-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(morpholin-2-yl)quinoline
• 1891175-94-2
• EN300-1759774

• Inchi： 1S/C13H14N2O/c1-2-10-3-4-11(8-12(10)15-5-1)13-9-14-6-7-16-13/h1-5,8,13-14H,6-7,9H2
• InChI Key： HBMUQAYXTCPAHN-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.2Ų

Additional information on 7-(morpholin-2-yl)quinoline

Introduction to 7-(morpholin-2-yl)quinoline (CAS No. 1891175-94-2)

7-(morpholin-2-yl)quinoline (CAS No. 1891175-94-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its quinoline core and morpholine substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The quinoline scaffold is a well-known and widely studied heterocyclic structure in medicinal chemistry. It is found in numerous natural products and synthetic compounds, many of which have demonstrated potent biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The addition of a morpholine group to the quinoline core in 7-(morpholin-2-yl)quinoline introduces additional functional groups that can enhance the compound's solubility, stability, and pharmacokinetic properties.

Recent studies have highlighted the potential of 7-(morpholin-2-yl)quinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that 7-(morpholin-2-yl)quinoline selectively targets cancer cells while showing minimal toxicity to normal cells, making it a promising lead compound for further drug development.

In another study published in the Bioorganic & Medicinal Chemistry Letters, 7-(morpholin-2-yl)quinoline was shown to possess potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 7-(morpholin-2-yl)quinoline could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-(morpholin-2-yl)quinoline has also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential as an orally administered therapeutic agent. Additionally, the compound's stability under physiological conditions and its ability to cross the blood-brain barrier make it an attractive candidate for central nervous system (CNS) disorders.

One of the key challenges in drug development is overcoming resistance mechanisms in target cells. A study published in the European Journal of Medicinal Chemistry investigated the ability of 7-(morpholin-2-yl)quinoline to overcome multidrug resistance (MDR) in cancer cells. The results indicated that this compound can effectively reverse MDR by inhibiting P-glycoprotein (P-gp), a major efflux transporter responsible for drug resistance. This finding opens up new possibilities for using 7-(morpholin-2-yl)quinoline in combination with other anticancer drugs to enhance their efficacy.

The synthetic route to 7-(morpholin-2-yl)quinoline has been optimized to ensure high yields and purity. A common approach involves the condensation of 2-chloroquinoline with morpholine followed by subsequent purification steps. The ease of synthesis and scalability of this process make it suitable for large-scale production, which is essential for clinical trials and commercialization.

In conclusion, 7-(morpholin-2-yl)quinoline (CAS No. 1891175-94-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, positions it as a valuable lead compound for further research and development. Ongoing studies are expected to uncover additional therapeutic benefits and optimize its use in clinical settings.